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molecular formula C9H6BrNO2 B020442 6-Bromo-1H-indole-3-carboxylic acid CAS No. 101774-27-0

6-Bromo-1H-indole-3-carboxylic acid

Cat. No. B020442
M. Wt: 240.05 g/mol
InChI Key: INNZWYJJSSRJET-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US06852726B2

Procedure details

To a solution of indole-3-carboxylic acid (4.81 g, 30 mmole) in acetic acid (50 ml), bromine was added dropwise with stirring at 15° C. After stirring overnight at room temperature the reaction mixture was set aside without stirring for 24 hours during which time pure product crystallized from solution. The precipitate was collected and dried to afford 1.29 g pure 6-bromoindole-3-carboxylic acid. The mother liquor was poured into water (250 ml) and another crop of product was obtained (3.84 g) as a 1:1 mixture of the 6-bromo- and the 5-bromoindole-3-carboxylic acid.
Quantity
4.81 g
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
50 mL
Type
solvent
Reaction Step One

Identifiers

REACTION_CXSMILES
[NH:1]1[C:9]2[C:4](=[CH:5][CH:6]=[CH:7][CH:8]=2)[C:3]([C:10]([OH:12])=[O:11])=[CH:2]1.[Br:13]Br>C(O)(=O)C>[Br:13][C:7]1[CH:8]=[C:9]2[C:4]([C:3]([C:10]([OH:12])=[O:11])=[CH:2][NH:1]2)=[CH:5][CH:6]=1

Inputs

Step One
Name
Quantity
4.81 g
Type
reactant
Smiles
N1C=C(C2=CC=CC=C12)C(=O)O
Name
Quantity
0 (± 1) mol
Type
reactant
Smiles
BrBr
Name
Quantity
50 mL
Type
solvent
Smiles
C(C)(=O)O

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
15 °C
Stirring
Type
CUSTOM
Details
with stirring at 15° C
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

STIRRING
Type
STIRRING
Details
After stirring overnight at room temperature the reaction mixture
Duration
8 (± 8) h
STIRRING
Type
STIRRING
Details
without stirring for 24 hours during which time pure product
Duration
24 h
CUSTOM
Type
CUSTOM
Details
crystallized from solution
CUSTOM
Type
CUSTOM
Details
The precipitate was collected
CUSTOM
Type
CUSTOM
Details
dried

Outcomes

Product
Name
Type
product
Smiles
BrC1=CC=C2C(=CNC2=C1)C(=O)O
Measurements
Type Value Analysis
AMOUNT: MASS 1.29 g

Source

Source
Open Reaction Database (ORD)
Description
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
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